N-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)-N-methylacetamide

• Molecular Formula: C14H17ClN4O2S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: N-[(2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C14H17ClN4O2S/c1-9(20)18(2)8-10-7-11-12(22-10)13(17-14(15)16-11)19-3-5-21-6-4-19/h7H,3-6,8H2,1-2H3
• InChI Key: QWGQGIUMROXTHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC2=C(S1)C(=NC(=N2)Cl)N3CCOCC3

Description

N-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)-N-methylacetamide is a useful research compound. Its molecular formula is C14H17ClN4O2S and its molecular weight is 340.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of (2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-methylamine (120 mg) in dichloromethane (2 ml) was added acetyl chloride (31.4 μL) and triethylamine (61.6 μL). The reaction mixture was stirred at room temperature for 3.5 hours, then diluted with dichloromethane, washed with brine, dried (MgSO4) and the solvents removed in vacuo to give a crude residue. This was purified by flash chromatography to yield N-(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-N-methyl-acetamide (110 mg).